Cas no 2679930-74-4 (rac-(1R,5R)-5-(2,2,2-trifluoroacetamido)cyclohex-2-ene-1-carboxylic acid)

Technical Introduction: rac-(1R,5R)-5-(2,2,2-Trifluoroacetamido)cyclohex-2-ene-1-carboxylic acid is a chiral cyclohexene derivative featuring a trifluoroacetamido group and a carboxylic acid functionality. Its stereochemistry and functional groups make it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The trifluoroacetamido moiety enhances metabolic stability, while the carboxylic acid group allows for further derivatization. The compound's rigid cyclohexene scaffold provides structural diversity for stereoselective transformations. Its high purity and well-defined stereochemistry ensure reproducibility in research applications, making it suitable for studies in medicinal chemistry and asymmetric synthesis.
rac-(1R,5R)-5-(2,2,2-trifluoroacetamido)cyclohex-2-ene-1-carboxylic acid structure
2679930-74-4 structure
Product Name:rac-(1R,5R)-5-(2,2,2-trifluoroacetamido)cyclohex-2-ene-1-carboxylic acid
CAS No:2679930-74-4
MF:C9H10F3NO3
MW:237.17581319809
CID:5940602
PubChem ID:165910119
Update Time:2025-05-22

rac-(1R,5R)-5-(2,2,2-trifluoroacetamido)cyclohex-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2679930-74-4
    • EN300-28276230
    • rac-(1R,5R)-5-(2,2,2-trifluoroacetamido)cyclohex-2-ene-1-carboxylic acid
    • Inchi: 1S/C9H10F3NO3/c10-9(11,12)8(16)13-6-3-1-2-5(4-6)7(14)15/h1-2,5-6H,3-4H2,(H,13,16)(H,14,15)/t5-,6+/m0/s1
    • InChI Key: TVXSBUDFONYWKY-NTSWFWBYSA-N
    • SMILES: FC(C(N[C@@H]1CC=C[C@H](C(=O)O)C1)=O)(F)F

Computed Properties

  • Exact Mass: 237.06127767g/mol
  • Monoisotopic Mass: 237.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.4Ų

rac-(1R,5R)-5-(2,2,2-trifluoroacetamido)cyclohex-2-ene-1-carboxylic acid Pricemore >>

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Additional information on rac-(1R,5R)-5-(2,2,2-trifluoroacetamido)cyclohex-2-ene-1-carboxylic acid

Comprehensive Overview of rac-(1R,5R)-5-(2,2,2-trifluoroacetamido)cyclohex-2-ene-1-carboxylic acid (CAS No. 2679930-74-4)

The compound rac-(1R,5R)-5-(2,2,2-trifluoroacetamido)cyclohex-2-ene-1-carboxylic acid (CAS No. 2679930-74-4) is a chiral cyclohexene derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroacetamido group and a carboxylic acid moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enzyme inhibitors and small-molecule therapeutics, aligning with the growing demand for precision medicine and targeted drug delivery systems.

In recent years, the scientific community has focused on chiral building blocks like rac-(1R,5R)-5-(2,2,2-trifluoroacetamido)cyclohex-2-ene-1-carboxylic acid to address challenges in asymmetric synthesis and stereoselective reactions. This compound's cyclohexene backbone provides a rigid framework for modifying stereochemistry, which is critical for optimizing drug efficacy and reducing off-target effects. Its trifluoroacetyl group also enhances metabolic stability, a key consideration in modern drug design, as highlighted by frequent searches for "improving drug half-life" and "metabolically stable compounds" in scientific databases.

The versatility of CAS No. 2679930-74-4 extends to applications in proteomics and chemical biology, where it serves as a probe for studying protein-ligand interactions. With the rise of AI-driven drug discovery, this compound has garnered attention for its compatibility with high-throughput screening platforms. Online queries such as "chiral compounds in drug discovery" and "trifluoroacetamido derivatives uses" reflect its relevance in cutting-edge research. Furthermore, its potential in catalysis and material science underscores its interdisciplinary appeal.

From a synthetic perspective, rac-(1R,5R)-5-(2,2,2-trifluoroacetamido)cyclohex-2-ene-1-carboxylic acid is often discussed in the context of green chemistry and atom economy. Researchers are exploring eco-friendly routes to synthesize such derivatives, responding to trends like "sustainable chemical synthesis" and "reducing synthetic waste." The compound's carboxylic acid functionality also allows for further derivatization, enabling the creation of bioconjugates or polymeric materials with tailored properties.

In summary, rac-(1R,5R)-5-(2,2,2-trifluoroacetamido)cyclohex-2-ene-1-carboxylic acid (CAS No. 2679930-74-4) represents a multifaceted tool for innovation across pharmaceuticals, agrochemicals, and materials science. Its alignment with trending topics like chiral drug development, computational chemistry, and sustainability ensures its continued prominence in scientific discourse. As interest grows in structure-activity relationships and molecular design, this compound is poised to play a pivotal role in advancing next-generation therapeutics and functional materials.

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